Cas no 1804423-63-9 (4-(Difluoromethyl)-2-fluoro-5-methoxy-3-nitropyridine)

• Product Name: 4-(Difluoromethyl)-2-fluoro-5-methoxy-3-nitropyridine
• CAS No: 1804423-63-9
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• CID: 4882539
• Update Time: 2025-05-20

4-(Difluoromethyl)-2-fluoro-5-methoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoro-5-methoxy-3-nitropyridine

• Inchi： 1S/C7H5F3N2O3/c1-15-3-2-11-7(10)5(12(13)14)4(3)6(8)9/h2,6H,1H3
• InChI Key： HYWDJDVKCBAJTA-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1[N+](=O)[O-])F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.7
• Topological Polar Surface Area: 67.9

Additional information on 4-(Difluoromethyl)-2-fluoro-5-methoxy-3-nitropyridine

Introduction to 4-(Difluoromethyl)-2-fluoro-5-methoxy-3-nitropyridine (CAS No. 1804423-63-9)

4-(Difluoromethyl)-2-fluoro-5-methoxy-3-nitropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1804423-63-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the nitropyridine class, a subgroup of pyridine derivatives characterized by the presence of a nitro group and fluorinated substituents. The structural features of this molecule, particularly the difluoromethyl, fluoro, and methoxy functional groups, contribute to its unique chemical properties and potential biological activities.

The significance of 4-(Difluoromethyl)-2-fluoro-5-methoxy-3-nitropyridine lies in its utility as a key intermediate in the synthesis of various pharmacologically active molecules. The nitro group in the pyridine ring not only influences the electronic properties of the molecule but also serves as a versatile handle for further functionalization. This makes it a valuable building block for drug discovery efforts aimed at developing novel therapeutic agents.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of both difluoromethyl and fluoro groups in 4-(Difluoromethyl)-2-fluoro-5-methoxy-3-nitropyridine exacerbates these advantages, making it an attractive candidate for further exploration in medicinal chemistry. Specifically, the difluoromethyl group is known to improve lipophilicity and metabolic resistance, while the fluoro group can modulate receptor interactions.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. Nitropyridines have shown promise in preclinical studies as inhibitors of various kinases and other enzymes involved in cancer cell proliferation. The structural motif of 4-(Difluoromethyl)-2-fluoro-5-methoxy-3-nitropyridine aligns well with known pharmacophores that interact with these targets. Furthermore, the electron-withdrawing nature of the nitro group and the electron-donating effects of the methoxy group create a favorable balance for optimal binding affinity.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of novel drug candidates. The unique scaffold of 4-(Difluoromethyl)-2-fluoro-5-methoxy-3-nitropyridine has been used in high-throughput virtual screening campaigns to identify potential hits against various disease-related targets. These computational approaches have accelerated the drug discovery process by allowing researchers to rapidly assess large libraries of compounds for their binding potential to biological macromolecules.

The synthesis of 4-(Difluoromethyl)-2-fluoro-5-methoxy-3-nitropyridine presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorinated groups requires precise control over reaction conditions to avoid unwanted side products. However, modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and electrophilic aromatic substitution strategies, have made it increasingly feasible to construct complex fluorinated pyridines like this one with high yields and purity.

Another area where this compound has shown promise is in the development of antimicrobial agents. Fluorinated pyridines have been reported to exhibit broad-spectrum activity against bacteria, fungi, and viruses due to their ability to disrupt essential biological processes. The structural features of 4-(Difluoromethyl)-2-fluoro-5-methoxy-3-nitropyridine, particularly the presence of electronegative fluorine atoms, contribute to its potential as an antimicrobial agent by interfering with membrane integrity and metabolic pathways.

The impact of fluorination on drug design cannot be overstated. Fluorine atoms can significantly alter a molecule's pharmacokinetic properties, including its solubility, permeability, and metabolic stability. In the case of 4-(Difluoromethyl)-2-fluoro-5-methoxy-3-nitropyridine, these effects are particularly pronounced due to the presence of multiple fluorinated substituents. As a result, this compound has become a subject of intense study for optimizing drug-like properties.

Future research directions for 4-(Difluoromethyl)-2-fluoro-5-methoxy-3-nitropyridine may include exploring its derivatives as lead compounds for new therapeutic agents. By modifying one or more functional groups while retaining the core scaffold, researchers can fine-tune biological activity and selectivity. Additionally, investigating its mechanism of action will provide valuable insights into how it interacts with biological targets and could inform the design of next-generation drugs.

The integration of experimental data with computational modeling has become increasingly important in understanding the structure-property relationships of complex molecules like 4-(Difluoromethyl)-2-fluoro-5-methoxy-3-nitropyridine. By combining experimental techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry with computational methods like molecular dynamics simulations and quantum mechanics calculations, researchers can gain a comprehensive understanding of how this compound behaves at both molecular and macroscopic levels.

In conclusion,4-(Difluoromethyl)-2-fluoro-5-methoxy-3-nitropyridine (CAS No. 1804423-63-9) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its utility as an intermediate in drug synthesis, combined with its favorable physicochemical properties, makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases.